![molecular formula C24H22N4O4 B2731829 1-Benzhydryl-3-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)urea CAS No. 1219901-47-9](/img/structure/B2731829.png)
1-Benzhydryl-3-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Benzhydryl-3-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)urea, also known as BDOU, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BDOU has been found to possess unique biochemical and physiological properties that make it a valuable tool for investigating various biological processes.
Scientific Research Applications
Chemical Synthesis and Reactivity
The research into oxadiazole derivatives showcases their chemical reactivity and potential for creating novel compounds. For example, the study by D’Anna et al. (2011) explored the acid- and base-catalyzed rearrangement of arylhydrazones of 5-amino-3-benzoyl-1,2,4-oxadiazole, shedding light on the chemical reactivity of oxadiazole derivatives in different solvents and under various conditions, which can be crucial for synthetic chemistry applications (D’Anna, Frenna, Ghelfi, Marullo, & Spinelli, 2011).
Antioxidant Activity
George et al. (2010) synthesized derivatives involving oxadiazole and evaluated their antioxidant activity. This indicates the potential of oxadiazole derivatives in the development of antioxidant agents, which could be relevant for pharmaceuticals and materials science (George, Sabitha, Kumar, & Ravi, 2010).
Structural Analysis
The crystal structure analysis of related compounds, such as performed by Li Zhong et al. (1999) on an insect-growth-regulator involving a 1,3,4-oxadiazol-2-yl moiety, helps in understanding the molecular configuration and potential interactions of these compounds, which is fundamental for designing targeted chemical entities with desired properties (Li Zhong, Zhuang, Song, Qian, & S. Jie, 1999).
Pharmacological Applications
Synthesis and biological evaluation studies, such as those by Esteves-Souza et al. (2006), explore the creation of new compounds with potential pharmacological activities. Their work on urea and thiourea derivatives highlights the broader applicability of these chemical frameworks in developing antimicrobial and antiproliferative agents, suggesting a pathway for the design of new drugs (Esteves-Souza, Pissinate, Nascimento, Grynberg, & Echevarria, 2006).
properties
IUPAC Name |
1-benzhydryl-3-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O4/c1-30-19-13-18(14-20(15-19)31-2)22-27-28-24(32-22)26-23(29)25-21(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-15,21H,1-2H3,(H2,25,26,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTUYTDQLAKVUPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C2=NN=C(O2)NC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzhydryl-3-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.